Cas no 55687-55-3 (Benzoic acid, 2,6-diethoxy-4-formyl-, ethyl ester)

• Product Name: Benzoic acid, 2,6-diethoxy-4-formyl-, ethyl ester
• CAS No: 55687-55-3
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 1598289
• PubChem ID: 20288848
• Update Time: 2025-04-21

Benzoic acid, 2,6-diethoxy-4-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-diethoxy-4-formyl-, ethyl ester
• ethyl 2,6-diethoxy-4-formylbenzoate
• DB-202533
• DTXSID80604686
• 3,5-diethoxy-4-ethoxycarbonyl-benzaldehyde
• CAMQXYCFBVNFBA-UHFFFAOYSA-N
• 2,6-diethoxy-4-formylbenzoic acid ethyl ester
• SCHEMBL1873160
• 55687-55-3

• Inchi： 1S/C14H18O5/c1-4-17-11-7-10(9-15)8-12(18-5-2)13(11)14(16)19-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： CAMQXYCFBVNFBA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=C(C=1C(=O)OCC)OCC

Computed Properties

• Exact Mass: 266.11544
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters